
In-Depth Technical Guide: Safety Data for 3-
(Methoxydimethylsilyl)propyl Acrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-(Methoxydimethylsilyl)propyl

acrylate

Cat. No.: B048188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-
(Methoxydimethylsilyl)propyl acrylate (CAS RN: 111918-90-2), a versatile silane coupling

agent. The information is compiled from safety data sheets and chemical databases to ensure

researchers and professionals can handle this compound safely.

Section 1: Chemical Identification and Properties
This substance is identified as 3-(Methoxydimethylsilyl)propyl acrylate, often stabilized with

MEHQ (Monomethyl ether hydroquinone).[1] It is used as a coupling agent in the preparation of

nanocomposites, such as Al2O3/PMMA.[2][3]
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Identifier Value Source

Chemical Name
3-(Methoxydimethylsilyl)propyl

acrylate
[1]

Synonyms

Acrylic Acid 3-

(Methoxydimethylsilyl)propyl

Ester

[1]

CAS Number 111918-90-2 [1]

Molecular Formula C9H18O3Si [1][2]

Molecular Weight 202.33 g/mol [2]

Physical and Chemical

Properties
Value Source

Physical State Liquid

Appearance
Colorless to Almost Colorless

Clear Liquid

Boiling Point 54-55°C @ 0.1mm Hg [3]

Flash Point 85°C [3]

Density 0.929±0.06 g/cm3 (Predicted) [3]

Refractive Index 1.4340 to 1.4380 [3]

Purity >95.0% (GC) [1]

Storage Temperature
Frozen (<0°C), in a dark place

under an inert atmosphere
[3]

Section 2: Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this compound is classified as a skin and eye irritant.[1] It is also a combustible liquid.
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.

Flammable Liquids Category 4 H227: Combustible liquid.

GHS Label Elements:[1]

Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning

Precautionary Statements:[1]
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Code Statement

P210
Keep away from heat/sparks/open flames/hot

surfaces. — No smoking.

P264 Wash hands and face thoroughly after handling.

P280 Wear protective gloves, eye protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P332+P313
If skin irritation occurs: Get medical advice or

attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P337+P313
If eye irritation persists: Get medical advice or

attention.

P370+P378
In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish.

P403+P235 Store in a well-ventilated place. Keep cool.

P501
Dispose of contents/ container to an approved

waste disposal plant.

Section 3: Emergency Procedures and First Aid
Detailed methodologies for emergency response are crucial for laboratory safety.

First Aid Measures
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Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Get medical

advice/attention if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

Wash with plenty of water. If skin irritation

occurs, get medical advice or attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.

Ingestion
Rinse mouth. Get medical advice/attention if you

feel unwell.

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight

goggles.[1]

Firefighting Measures
Suitable Extinguishing Media: Dry chemical, foam, carbon dioxide.[1]

Unsuitable Extinguishing Media: Water, as it may scatter and spread the fire.[1]

Protective Equipment: Wear self-contained breathing apparatus if necessary.[4]

Accidental Release Measures
In the event of a spill, follow these procedures:

Remove all sources of ignition.

Use spark-proof tools and explosion-proof equipment.

Absorb the spilled material in dry sand or an inert absorbent.

Collect the material into a covered container.
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For large spills, contain the spill by bunding.

Dispose of the collected material in accordance with local, regional, and national regulations.

[1]

Section 4: Handling, Storage, and Personal
Protection
Experimental Protocols for Safe Handling and Storage

Handling: Handle in a well-ventilated area. Wear suitable protective equipment. Prevent the

generation of vapor or mist. Keep away from flames and hot surfaces and take measures to

prevent the buildup of electrostatic charge. Use explosion-proof equipment. Wash hands and

face thoroughly after handling. If possible, use a closed system or local exhaust ventilation.

Avoid contact with skin, eyes, and clothing.[1]

Storage: Store in a cool, well-ventilated place. Keep the container tightly closed. It is

recommended to store in a freezer at temperatures below 0°C.[3]

Exposure Controls and Personal Protection
Control Measure Specification

Engineering Controls

Install a closed system or local exhaust

ventilation. Ensure safety showers and eye

baths are readily available.[1]

Respiratory Protection
Vapor respirator. Follow local and national

regulations.[1]

Hand Protection Protective gloves.[1]

Eye Protection
Safety glasses. A face-shield may be required

depending on the situation.[1]

Skin and Body Protection Protective clothing and boots as required.[1]

Section 5: Stability and Reactivity
Reactivity: No specific data is available for this compound.
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Chemical Stability: Assumed to be stable under recommended storage conditions.

Hazardous Polymerization: May occur.[1]

Section 6: Toxicological and Ecological Information
Detailed toxicological and ecological data for 3-(Methoxydimethylsilyl)propyl acrylate are not

readily available in the searched resources. It is recommended to handle the substance with

care, assuming potential toxicity based on its classification as a skin and eye irritant.

Section 7: Visualizing Safety Workflows
Emergency Response for Chemical Spill
The following diagram illustrates a logical workflow for responding to a chemical spill of 3-
(Methoxydimethylsilyl)propyl acrylate in a laboratory setting.
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Initial Assessment
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Don Appropriate PPE
(Gloves, Goggles, Respirator)

Remove Ignition Sources

Ensure Adequate Ventilation

Contain Spill with
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Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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